7-(2-Chloro-benzyl)-8-diethylamino-3-methyl-3,7-dihydro-purine-2,6-dione
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Overview
Description
Scientific Research Applications
Synthesis and Protective Groups
One area of research has focused on the synthesis of 1-benzyl-3,7-dihydro-1H-purine-2,6-diones, which involves the use of protective groups to prevent simultaneous debenzylation at both N1 and N7 positions. The study by Khaliullin and Shabalina (2020) introduced thietanyl as a protective group for the synthesis of 1-benzyl-3,7-dihydro-1H-purine-2,6-diones, highlighting its advantages such as stability upon nucleophilic substitution by amines and mild experimental conditions Khaliullin & Shabalina, 2020.
Pharmacological Activities
Research has also explored the pharmacological activities of purine dione derivatives. For instance, a study by Chłoń-Rzepa et al. (2004) synthesized and tested derivatives for electrocardiographic, antiarrhythmic, and hypotensive activity, finding significant prophylactic antiarrhythmic activity in some derivatives Chłoń-Rzepa et al., 2004.
Potential for Anticancer Activity
Another significant application is in the development of anticancer agents. Hayallah (2017) designed and synthesized olomoucine analogues of purine-diones showing promising anticancer activity against the human breast cancer cell line MCF-7, demonstrating the potential of these compounds in cancer therapy Hayallah, 2017.
Dipeptidyl Peptidase IV (DPP-IV) Inhibitors
Mo et al. (2015) reported the synthesis of 3-methyl-3,7-dihydro-purine-2,6-dione derivatives as DPP-IV inhibitors, showing moderate to good inhibitory activities, highlighting their potential in managing conditions like diabetes Mo et al., 2015.
Mechanism of Action
The compound also contains a 2-chlorobenzyl group. Compounds with a benzyl group are often involved in protein binding and can influence the pharmacokinetics of the drug . The presence of the diethylamino group suggests that the compound might be a weak base, which could influence its absorption and distribution in the body .
properties
IUPAC Name |
7-[(2-chlorophenyl)methyl]-8-(diethylamino)-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN5O2/c1-4-22(5-2)16-19-14-13(15(24)20-17(25)21(14)3)23(16)10-11-8-6-7-9-12(11)18/h6-9H,4-5,10H2,1-3H3,(H,20,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNZMKUSTBHINAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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